Cas no 2227662-58-8 (rac-(1R,2R)-2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2227662-58-8
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 4789161
• PubChem ID: 155905533
• Update Time: 2025-10-31

rac-(1R,2R)-2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(2-Isopropylphenyl)cyclopropane-1-carboxylic acid
• CID 155905533
• rac-(1R,2R)-2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-[2-(propan-2-yl)phenyl]cyclopropane-1-carboxylic acid
• starbld0033038
• 2227662-58-8
• EN300-1770182

• Inchi： 1S/C13H16O2/c1-8(2)9-5-3-4-6-10(9)11-7-12(11)13(14)15/h3-6,8,11-12H,7H2,1-2H3,(H,14,15)/t11-,12+/m0/s1
• InChI Key： KLJKMWBGBRSSSP-NWDGAFQWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on rac-(1R,2R)-2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid

Research Briefing on rac-(1R,2R)-2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid (CAS: 2227662-58-8)

In recent years, the compound rac-(1R,2R)-2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid (CAS: 2227662-58-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral cyclopropane derivative has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways related to inflammation and metabolic disorders. The unique structural features of this compound, including its cyclopropane ring and carboxylic acid functionality, contribute to its bioactivity and selectivity.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of rac-(1R,2R)-2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid. The research team employed a stereoselective synthetic route to obtain the compound in high enantiomeric purity, which was crucial for subsequent biological testing. The compound demonstrated potent inhibitory activity against specific enzymes involved in inflammatory responses, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the mechanism of action revealed that rac-(1R,2R)-2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid interacts with key protein targets in the NF-κB signaling pathway. This interaction leads to the downregulation of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in chronic inflammatory diseases. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development.

In addition to its anti-inflammatory effects, rac-(1R,2R)-2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid has been investigated for its potential in treating metabolic disorders. A separate study published in Bioorganic & Medicinal Chemistry Letters reported that the compound acts as a modulator of PPARγ, a nuclear receptor involved in glucose and lipid metabolism. The researchers observed that the compound enhanced insulin sensitivity in vitro and in vivo, suggesting its utility in managing type 2 diabetes and related metabolic conditions.

The safety profile of rac-(1R,2R)-2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid was also evaluated in these studies. Preliminary toxicological assessments indicated low cytotoxicity and minimal off-target effects at therapeutic concentrations. However, further studies are required to fully assess the long-term safety and efficacy of this compound in clinical settings.

In conclusion, rac-(1R,2R)-2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid (CAS: 2227662-58-8) represents a promising scaffold for the development of new therapeutic agents targeting inflammation and metabolic disorders. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, makes it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological profile and exploring its potential in combination therapies.